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Compound of Interest

Compound Name: Hdac6-IN-33

Cat. No.: B12385930

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal
of Hdac6-IN-33 (CAS No. 2444302-23-0), a selective and irreversible HDACG6 inhibitor.[1]
Given the absence of a publicly available, comprehensive Safety Data Sheet (SDS) for this
specific compound, the following guidelines are based on general principles for handling
potent, biologically active research chemicals and information available for the broader class of
histone deacetylase (HDAC) inhibitors. Researchers must exercise extreme caution and
adhere to all institutional and local regulations.

Hazard Identification and Precautionary Measures

While specific toxicity data for Hdac6-IN-33 is not available, it is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[2] As a potent enzyme
inhibitor, it should be treated as a hazardous compound.

Precautionary Statements:[2]

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
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e Rinse mouth.
e Collect spillage.
» Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards should be conducted to determine the
appropriate level of PPE.[3] The following table outlines the recommended PPE for handling
Hdac6-IN-33.

Protection Type Recommended Equipment Purpose

o Protects against splashes,
Safety goggles with side- ] ]
Eye and Face ) ) sprays, and airborne patrticles.
shields or a face shield.[2] )

Hand Chemical-resistant protective Prevents skin contact with the
an
gloves (e.g., nitrile). compound.[2]
Bod Impervious clothing, suchasa  Protects skin from
ody : o
lab coat with long sleeves.[2] contamination.
A suitable respirator should be ) )
_ , Prevents inhalation of the
Respiratory used if dust or aerosols are

compound.
generated.[2]

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential to minimize exposure risk.
Engineering Controls:[2]

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Procedure:
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o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area by covering surfaces with absorbent, disposable liners.

» Weighing: If working with the solid form, weigh the compound in a chemical fume hood to
avoid inhalation of dust.

 Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent
splashing. Hdac6-IN-33 is soluble in DMSO.[5]

o Use: Conduct all experimental procedures involving Hdac6-IN-33 within a designated area,
clearly marked with hazard signs.

o Decontamination: After use, decontaminate all surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol), followed by soap and water. Dispose of all cleaning materials as
hazardous waste.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Storage and Disposal

Proper storage and disposal are critical to prevent accidental exposure and environmental
contamination.

Storage:[1][2]
o Store in a tightly sealed container in a cool, well-ventilated area.
o Keep away from direct sunlight and sources of ignition.
o Recommended storage temperatures:
o Powder: -20°C
o In solvent: -80°C

Disposal Plan: All waste contaminated with Hdac6-IN-33 must be treated as hazardous waste
and disposed of in accordance with all federal, state, and local regulations.[6]
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o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, absorbent
paper) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled, and
sealed hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is confirmed.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Hdac6-IN-33."

» Pickup and Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the waste. Do not dispose of Hdac6-IN-33 down the drain or in regular trash.

Quantitative Data

The following table summarizes the available quantitative data for Hdac6-IN-33. Note the lack
of extensive physical and toxicological data, underscoring the need for cautious handling.

Property Value Source
CAS Number 2444302-23-0 [1][5]
Molecular Formula C14H11F2NsO [5]
Molecular Weight 303.27 g/mol [5]

ICso (HDACS) 193 nM [1][5]
Solubility (DMSO) 100 mg/mL (329.74 mM) [5]

Experimental Workflow Diagram

The following diagram illustrates the essential steps for the safe handling and disposal of
Hdac6-IN-33.
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Workflow for Safe Handling and Disposal of Hdac6-IN-33
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Caption: Safe handling and disposal workflow for Hdac6-IN-33.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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